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Cat. No.: B12310184

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rauwovertine C is a hexacyclic monoterpenoid indole alkaloid, a class of natural products
known for their complex chemical structures and significant biological activities. This document
provides a comprehensive overview of the discovery of Rauvovertine C, its natural source,
and its initial characterization. The information is based on the primary scientific literature and
is intended to serve as a technical guide for researchers in natural product chemistry,
pharmacology, and drug discovery.

Discovery and Natural Source

Rauwovertine C was first isolated from the stems of Rauvolfia verticillata, a plant belonging to
the Apocynaceae family.[1] This discovery was the result of a phytochemical investigation
aimed at identifying novel bioactive compounds from this plant species, which has a history of
use in traditional medicine. Rauvolfia verticillata is a shrub that is known to produce a variety of
indole alkaloids, many of which possess interesting pharmacological properties.[1]

The initial discovery and characterization of Rauvovertine C were reported in a 2015 study
published in the journal Fitoterapia. In this study, Rauvovertine C was isolated along with four
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other new hexacyclic monoterpenoid indole alkaloids: rauvovertine A, 17-epi-rauvovertine A,
rauvovertine B, and 17-epi-rauvovertine B.

Natural Source:

e Plant Species:Rauvolfia verticillata (Lour.) Baill.[1]
e Family: Apocynaceae|[2]

o Part of Plant Used for Isolation: Stems][1]

Chemical and Physical Properties

The chemical structure of Rauvovertine C was elucidated through extensive spectroscopic
analysis. Its molecular formula has been determined to be C20H23N30O, with a corresponding
molecular weight of 321.4 g/mol .

Property Value

Molecular Formula C20H23Ns0

Molecular Weight 321.4 g/mol

Compound Type Hexacyclic Monoterpenoid Indole Alkaloid
CAS Number 2055073-74-8

Detailed spectroscopic data (*H NMR, 3C NMR, MS, IR, UV) and percentage yield from the
natural source are reported in the primary literature but are not publicly available in the
accessed databases. For detailed analysis, it is recommended to consult the full-text article:
Gao 'y, et al. Fitoterapia. 2015 Dec;107:44-8.

Experimental Protocols
Isolation of Rauvovertine C

The following is a generalized workflow for the isolation of alkaloids from Rauvolfia species, as
specific details for Rauvovertine C are not publicly available. The actual protocol can be found
in the primary literature.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.researchgate.net/publication/282945051_Hexacyclic_monoterpenoid_indole_alkaloids_from_Rauvolfia_verticillata
https://pdfs.semanticscholar.org/602c/31384bedfd065b807375953cb5f87d716db8.pdf
https://www.researchgate.net/publication/282945051_Hexacyclic_monoterpenoid_indole_alkaloids_from_Rauvolfia_verticillata
https://www.benchchem.com/product/b12310184?utm_src=pdf-body
https://www.benchchem.com/product/b12310184?utm_src=pdf-body
https://www.benchchem.com/product/b12310184?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12310184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratgry

Check Availability & Pricing

Cell Culture

Human Cancer Cell Lines
(HL-60, SMMC-7721, A-549, MCF-7, SW-480)

4 Treatment )

(Seed cells in 96-well plates)

l

C’ reat with varying concentrationsj

of Rauvovertine C

'

Incubate for a specified period
(e.g., 48-72 hours)

J
Viability Assessment
Perform V|ab|I|ty assay
(e.g., MTT assay)
(Measure absorbance)
- J
4 Data Avnalysis )

(Calculate cell viability (%D

Determine IC50 values

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b12310184?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12310184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Rauvovertine C: A Technical Guide on its Discovery,
Natural Sources, and Biological Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12310184#rauvovertine-c-discovery-and-natural-
sources]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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